molecular formula C8H8N2O B1645516 3-(6-Amino-pyridin-3-yl)-prop-2-yn-1-ol

3-(6-Amino-pyridin-3-yl)-prop-2-yn-1-ol

Cat. No.: B1645516
M. Wt: 148.16 g/mol
InChI Key: GEHUJXQXJINFCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(6-Amino-pyridin-3-yl)-prop-2-yn-1-ol is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8N2O

Molecular Weight

148.16 g/mol

IUPAC Name

3-(6-aminopyridin-3-yl)prop-2-yn-1-ol

InChI

InChI=1S/C8H8N2O/c9-8-4-3-7(6-10-8)2-1-5-11/h3-4,6,11H,5H2,(H2,9,10)

InChI Key

GEHUJXQXJINFCZ-UHFFFAOYSA-N

SMILES

C1=CC(=NC=C1C#CCO)N

Canonical SMILES

C1=CC(=NC=C1C#CCO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino5-bromopyridine (7-1), 10.0 g (57.8 mmol) was stirred in pyrrolidine (96.5 mL, 1.16 mol, 20 equiv) in a flame dried round bottom flask under argon. Propargyl alcohol (10.1 mL, 173 mmol) and tetrakis triphenylphosphine palladium(0) (1.34 g, 1.16 mmol) were added and the solution was degassed 3×by alternating vacuum/Ar. Heat to 80° C. After 18 h the bulk of the pyrrolidine was removed in vacuo and the residue was diluted with water. Extract with CH2Cl2 three times, and the extracts were dried over Na2SO4, filtered and concentrated to provide impure product. The aqueous layer was further extracted ten times with CH2Cl2/nBuOH (95:5). The extracts were dried over Na2SO4, filtered and concentrated. The two samples were combined and were purified in two batches by flash column chromatography (gradient: CH2Cl2 to CH2Cl2/MeOH, 90:10). The product was triurated with ice cold CH2Cl2, filtered, and washed with ice cold CH2Cl2. Afforded the titled compound as a pale yellow solid. 1H NMR (CD3OD) δ7.96 (d, 1H, J=2.2 Hz), 7.45 (dd, 1H, J=2.4, 8.8 Hz), 6.51 (d, 1H, J=8.8 Hz), 4.36 (s, 2H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
96.5 mL
Type
reactant
Reaction Step One
Quantity
10.1 mL
Type
reactant
Reaction Step Two
[Compound]
Name
tetrakis triphenylphosphine palladium(0)
Quantity
1.34 g
Type
reactant
Reaction Step Two

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